![molecular formula C10H9N3O2 B173118 N-methyl-5-nitroquinolin-8-amine CAS No. 152810-27-0](/img/structure/B173118.png)
N-methyl-5-nitroquinolin-8-amine
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Overview
Description
“N-methyl-5-nitroquinolin-8-amine” is a chemical compound with the molecular formula C10H9N3O2 and a molecular weight of 203.2 . It is also known by its IUPAC name, N-methyl-5-nitro-6-quinolinamine .
Synthesis Analysis
The synthesis of quinolin-8-amines, which are isomerically related to “this compound”, can be achieved through intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation methodology using mono-propargylated aromatic ortho-diamines . Another method involves the reduction of 3-nitro precursor using stannous chloride dihydrate in ethanol .
Molecular Structure Analysis
The molecular structure analysis of “this compound” can be performed using various techniques such as single-crystal X-ray diffraction (SC-XRD) analysis . Other methods include the microcrystal electron diffraction method (MicroED) and the use of automated structure determination tools .
Chemical Reactions Analysis
The chemical reactions involving “this compound” can be analyzed using various methods. For instance, the compound can undergo intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 203.2 and a molecular formula of C10H9N3O2 . Further details about its physical and chemical properties were not found in the search results.
Scientific Research Applications
Synthesis of Nitroquinoline Derivatives : N-methyl-5-nitroquinolin-8-amine and related compounds have been synthesized through various chemical reactions. For example, amination of nitroisoquinolines with liquid methylamine/potassium permanganate was explored, yielding mono- or bis(methylamino)-substituted nitro compounds, indicating potential in synthetic organic chemistry (Woźniak & Nowak, 1994).
Microwave-Assisted Nucleophilic Substitution : The synthesis of 8-amino analogues of nitroxoline, a pharmacologically significant compound, demonstrates the application of this compound in medicinal chemistry. This involves the displacement of the cyanomethoxy group by various amines, highlighting its utility in drug synthesis (Štefane et al., 2012).
Synthesis of Antibacterial Agents : Research indicates the potential of this compound derivatives in antibacterial applications. The synthesis and testing of 8-nitrofluoroquinolone derivatives showed promising antibacterial properties, particularly against S. aureus, suggesting its relevance in developing new antibiotics (Al-Hiari et al., 2007).
Vicarious Nucleophilic Amination : this compound is also used in studies involving vicarious nucleophilic amination of nitroquinolines. This process has been applied to various nitroquinoline derivatives, producing amino products that are significant in the study of organic synthesis and potential pharmaceuticals (Szpakiewicz & Grzegożek, 2008).
Catalysis in Organic Synthesis : The compound's utility extends to catalysis, particularly in the amination of N-heteroaryl methyl ethers. This process facilitates the synthesis of aminopyridine and related heteroarenes, crucial in various chemical and pharmaceutical applications (Tobisu et al., 2012).
Mechanism of Action
- The primary targets of N-methyl-5-nitroquinolin-8-amine are not extensively documented in the literature. However, it is part of the 8-aminoquinoline family, which has been used as auxiliary chelating directing groups to assist in C–H functionalization/activation .
Target of Action
Mode of Action
Biochemical Analysis
Biochemical Properties
Quinoline derivatives are known to interact with various enzymes and proteins The nature of these interactions is largely dependent on the specific structure of the quinoline derivative
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
N-methyl-5-nitroquinolin-8-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c1-11-8-4-5-9(13(14)15)7-3-2-6-12-10(7)8/h2-6,11H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPGGPHUMELSDSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C2C(=C(C=C1)[N+](=O)[O-])C=CC=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20968496 |
Source
|
Record name | N-Methyl-5-nitroquinolin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20968496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5373-08-0 |
Source
|
Record name | N-Methyl-5-nitroquinolin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20968496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5373-08-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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